Cas no 18685-18-2 ((3aR,5R,6S,6aR)-6-benzyloxy-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole)

(3aR,5R,6S,6aR)-6-benzyloxy-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole Properties

Names and Identifiers

• a-D-Glucofuranose,1,2:5,6-bis-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• 3-O-Benzyl-1,2,5,6-di-O-isopropylidene-alpha-D-glucofuranose
• 3-O-Benzyl-1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose
• 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
• 6-benzyloxy-5-(2,2-dimethyl[1,3]dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• AC1L3ZIF
• AGN-PC-004X4X
• BRN 0043822
• CTK8F5165
• NSC56267
• SureCN2312455
• 5,6-di-O-isopropylidene-α-D-glucofuranose
• 1,2:5,6-Bis-O-(1-Methylethylidene)-3-O-(phenylMethyl)-α-D-glucofuranose
• α-D-Glucofuranose, 1,2:5,6-bis-O-(1-Methylethylidene)-3-O-(phenylMethyl)-
• 1,2:5,6-Bis-o-(1-methylethylidene)-3-o-(phenylmethyl)-alpha-D-glucofuranose
• alpha-D-Glucofuranose, 1,2:5,6-bis-o-(1-methylethylidene)-3-o-(phenylmethyl)-
• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-7,7-dimethyl-4-phenylmethoxy-2,6,8- trioxabicyclo[3.3.0]octane
• (3aR,5R,6S,6aR)-6-benzyloxy-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
• NSC 56267
• DTXSID901152104
• 18685-18-2
• 3-O-Benzyl-1,2:5,6-Di-O-isopropylidene-a-D-glucofuranose
• F20494
• 3-O-Benzyl-1,2:5,6-di-O-isopropylidene-alpha-D-glucofuranose
• SCHEMBL1096790
• (3AR,5R,6S,6aR)-6-(benzyloxy)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• 3-O-Benzyl-1,2:5,6-di-O-isopropylidene-alpha-D-glucofuranose min. 98%
• a-D-Glucofuranose, 1,2:5,6-bis-O-(1-Methylethylidene)-3-O-(phenylMethyl)-
• 4-[6-(BENZYLOXY)-2,2-DIMETHYL-TETRAHYDROFURO[2,3-D][1,3]DIOXOL-5-YL]-2,2-DIMETHYL-1,3-DIOXOLANE
• NSC-56267
• 6-Benzyloxy-5-(2,2-dimethyl-[1,3]dioxolan-4-yl)-2,2-dimethyl-tetrahydro-furo[2,3-d][1,3]dioxole
• SCHEMBL2312455
• AKOS030254888
• 3-0-benzyl-1,2:5,6-di-O-isopropylidene-alpha-D-glucofuranose
• .alpha.D-Galactofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-3-O-(phenylmethyl)-
• (4R)-4-[(3aR,5R,6R,6aR)-6-(benzyloxy)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]-2,2-dimethyl-1,3-dioxolane
• 3-O-Benzyl 1,2:5,6,-di-O-isopropylidene-alpha-D-glucofuranose
• PS-11003
• (3aR,5R)-6-[(Benzyl-4-D)oxy]-5-[(R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• SY246335
• +Expand

• InChIKey： ZHFVGOMEUGAIJX-NQNKBUKLSA-N
• Inchi： InChI=1S/C19H26O6/c1-18(2)21-11-13(23-18)14-15(20-10-12-8-6-5-7-9-12)16-17(22-14)25-19(3,4)24-16/h5-9,13-17H,10-11H2,1-4H3/t13-,14-,15+,16-,17-/m1/s1
• SMILES： [H][C@@]1(COC(C)(C)O1)[C@@]1([H])O[C@@H]2OC(C)(C)O[C@@H]2[C@H]1OCc1ccccc1

Computed Properties

• Exact Mass: 350.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 350.17293854g/mol
• Heavy Atom Count: 25
• Complexity: 473
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 2.59970
• PSA: 55.38000
• Refractive Index: 1.4925
• Boiling Point: 127-128 C
• Melting Point: 60-65 C
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),